N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide

• IUPAC Name: N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C11H17NO3S2/c1-3-10-9(4-5-15-10)12-17(13,14)11-6-8(2)7-16-11/h6-7,9-10,12H,3-5H2,1-2H3/t9-,10+/m1/s1
• InChI Key: XZKGBUIWJXJJHO-ZJUUUORDSA-N
• Canonical SMILES: CCC1C(CCO1)NS(=O)(=O)C2=CC(=CS2)C
• Isomeric SMILES: CC[C@H]1[C@@H](CCO1)NS(=O)(=O)C2=CC(=CS2)C
• Molecular Formula: C11H17NO3S2
• Molecular Weight: 275.4 g/mol

Description

N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide is a complex organic compound with a unique structure that includes an ethyloxolan ring and a methylthiophene sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of a Lewis acid-catalyzed acyliminium ion allylation reaction, followed by a Mitsunobu reaction and a Pd-mediated Stille–Kelly intramolecular cross-coupling . The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for industrial applications.

Chemical Reactions Analysis

Types of Reactions

N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines.

Scientific Research Applications

N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by modulating signal transduction pathways . Detailed studies on its molecular targets and pathways are essential for understanding its effects.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide include:

• N-[(2S,3R,4R,5S,6R)-2-[(2S,3S,4S,5S,6R)-2-[[(2R,3R,4S,5S,6S)-6-[[(2R,3S,4R,5R,6S)-5-Acetamido-6-[[(2R,3S,4R,5R,6R)-5-acetamido-6-hydroxy-2-(hydroxymethyl)-4-[[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-[[(2R,3S,4S,5S,6R)-3-[[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-[[(2S,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxyoxan-2-yl]methoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide .
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5S,6R)-6-[[(2S,3S,4S,5R,6R)-2-[[(2R,3S,4R,5R,6S)-5-Acetamido-6-[[(2R,3S,4R,5S)-5-acetamido-2,4,6-trihydroxy-1-[[(2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-[[(2S,3S,4S,5S,6R)-3-[[(2S,3R,4R,5S,6R)-3-acetamido-4-hydroxy-6-(hydroxymethyl)-5-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-[[(2S,3R,4R,5S,6R)-3-acetamido-4-hydroxy-6-(hydroxymethyl)-5-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxymethyl]-4,5-dihydroxyoxan-2-yl]oxymethyl]-3,5-dihydroxyoxan-4-yl]oxy-5-[[(2S,3R,4R,5S,6R)-3-acetamido-4-hydroxy-6-(hydroxymethyl)-5-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide .

Uniqueness

The uniqueness of this compound lies in its specific structural features and the combination of functional groups, which confer distinct chemical and biological properties